Cas no 5953-53-7 (Andrographolid)

Andrographolid structure
Andrographolid structure
Product Name:Andrographolid
CAS No:5953-53-7
MF:C9H15NO3
MW:185.2203
CID:2009933

Andrographolid Chemical and Physical Properties

Names and Identifiers

    • Andrographolid

Computed Properties

  • Exact Mass: 185.105
  • Monoisotopic Mass: 185.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.8A^2

Experimental Properties

  • Density: 1.32
  • Boiling Point: 353.7°Cat760mmHg
  • Flash Point: 167.7°C
  • Refractive Index: 1.581
  • PSA: 60.77000
  • LogP: -1.05760
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